D,L-Benzylsuccinic Acid
D,L-Benzylsuccinic Acid
2-benzylsuccinic acid is a dicarboxylic acid consisting of succinic acid carrying a 2-benzyl substituent. It has a role as a bacterial xenobiotic metabolite. It derives from a succinic acid. It is a conjugate acid of a 2-benzylsuccinate(2-) and a (R)-2-benzylsuccinate.
2-Benzylbutanedioic acid, also known as benzylsuccinic acid or (phenylmethyl)butanedioate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Benzylbutanedioic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Benzylbutanedioic acid can be biosynthesized from succinic acid.
2-Benzylbutanedioic acid, also known as benzylsuccinic acid or (phenylmethyl)butanedioate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Benzylbutanedioic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Benzylbutanedioic acid can be biosynthesized from succinic acid.
Brand Name:
Vulcanchem
CAS No.:
884-33-3
VCID:
VC0043472
InChI:
InChI=1S/C11H12O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)
SMILES:
C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O
Molecular Formula:
C11H12O4
Molecular Weight:
208.21 g/mol
D,L-Benzylsuccinic Acid
CAS No.: 884-33-3
Reference Standards
VCID: VC0043472
Molecular Formula: C11H12O4
Molecular Weight: 208.21 g/mol
| CAS No. | 884-33-3 |
|---|---|
| Product Name | D,L-Benzylsuccinic Acid |
| Molecular Formula | C11H12O4 |
| Molecular Weight | 208.21 g/mol |
| IUPAC Name | 2-benzylbutanedioic acid |
| Standard InChI | InChI=1S/C11H12O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15) |
| Standard InChIKey | GTOFKXZQQDSVFH-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O |
| Description | 2-benzylsuccinic acid is a dicarboxylic acid consisting of succinic acid carrying a 2-benzyl substituent. It has a role as a bacterial xenobiotic metabolite. It derives from a succinic acid. It is a conjugate acid of a 2-benzylsuccinate(2-) and a (R)-2-benzylsuccinate. 2-Benzylbutanedioic acid, also known as benzylsuccinic acid or (phenylmethyl)butanedioate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Benzylbutanedioic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2-Benzylbutanedioic acid can be biosynthesized from succinic acid. |
| Synonyms | 2-(Phenylmethyl)butanedioic Acid; Benzylsuccinic Acid; NSC 20708; |
| PubChem Compound | 3858 |
| Last Modified | Nov 11 2021 |
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